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Compound of Interest

Compound Name: 5-Chloro-6-methyluracil

Cat. No.: B091756 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 5-Chloro-6-methyluracil (CAS No: 16018-87-4) in a laboratory setting. Adherence to

these guidelines is critical to ensure the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Classification
5-Chloro-6-methyluracil is classified with the following hazards according to the Globally

Harmonized System (GHS).[1] While its chemical, physical, and toxicological properties have

not been exhaustively investigated, it is known to cause skin, eye, and respiratory irritation.[2]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][3]

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.

Specific target organ toxicity — single exposure (Category 3): May cause respiratory

irritation.[1]
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Identifier Value

Chemical Name 5-Chloro-6-methyluracil

Synonyms

5-chloro-6-methyl-1H-pyrimidine-2,4-dione, 5-

CHLORO-2,4-DIHYDROXY-6-

METHYLPYRIMIDINE

CAS Number 16018-87-4

Molecular Formula C5H5ClN2O2

Molecular Weight 160.56 g/mol [3]

Personal Protective Equipment (PPE) and
Engineering Controls
The primary method of exposure control should be engineering controls, such as a chemical

fume hood, supplemented by appropriate PPE.
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Protection Type Specific Equipment Standard/Notes

Engineering Controls Chemical Fume Hood

Always handle the solid

powder and prepare solutions

within a certified chemical

fume hood to minimize

inhalation risk.[4] Ensure

eyewash stations and safety

showers are readily

accessible.[5]

Eye/Face Protection

Chemical Splash Goggles or

Safety Glasses with Face

Shield

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166 regulations. A

face shield is recommended

when a splash hazard exists.

[4][6]

Skin Protection
Chemical-Resistant Gloves

(e.g., Nitrile, Butyl Rubber)

Inspect gloves before each

use and use proper removal

techniques to avoid skin

contact.[2][7] Dispose of

contaminated gloves after use.

[7]

Lab Coat

Wear a fully buttoned lab coat

or other protective clothing to

prevent skin exposure.[4]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 Approved

Respirator

Required if ventilation is

inadequate, dust generation is

unavoidable, or irritation

symptoms are experienced.[2]

[4]
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This procedural workflow outlines the steps for safely handling 5-Chloro-6-methyluracil from

preparation to post-handling cleanup.

Preparation
Consult SDS: Before beginning work, thoroughly read and understand the Safety Data Sheet

(SDS).

Assemble PPE: Don all required PPE as specified in the table above.

Prepare Workspace: Ensure work is conducted in a well-ventilated area, preferably a

chemical fume hood.[4] Keep the container tightly closed when not in use.

Handling
Avoid Dust Formation: Handle the solid chemical carefully to prevent the formation of dust

and aerosols.[6][7]

Prevent Contact: Avoid all personal contact, including inhalation and direct contact with skin

and eyes.[2]

No Personal Items: Do not eat, drink, or smoke in the handling area.[4]

Post-Handling
Decontamination: Immediately change any contaminated clothing.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling

is complete and before leaving the laboratory.[4][7]

First Aid Measures
In the event of exposure, follow these immediate first aid protocols and seek medical attention.

Show the Safety Data Sheet to the attending physician.[7]
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Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Call a POISON CENTER or

doctor if you feel unwell.[7]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do so. Continue rinsing. If eye irritation persists,

get medical advice/attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Immediately make the victim drink

water (two glasses at most). Consult a

physician.[7][8]

Disposal Plan: Step-by-Step Guidance
5-Chloro-6-methyluracil is a halogenated organic compound and must be disposed of as

hazardous chemical waste in accordance with all federal, state, and local regulations.[9]

Waste Segregation
Isolate Halogenated Waste: It is critical to collect 5-Chloro-6-methyluracil waste separately

from non-halogenated chemical waste.[9] Mixing waste streams can complicate disposal.[9]

Waste Collection
Use Designated Containers: Collect all waste, including the chemical and any contaminated

materials (e.g., gloves, wipes, pipette tips), in a designated, compatible, and sealable

container clearly labeled for "Hazardous Halogenated Waste".[9]

Proper Labeling: The container must be clearly labeled with "Hazardous Waste" and identify

the contents, including "5-Chloro-6-methyluracil".[9]
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Storage and Disposal
Secure Storage: Store the sealed waste container in a cool, well-ventilated, and secure area

away from incompatible materials.[8][9]

Professional Disposal: Arrange for the disposal of the waste through a licensed professional

waste disposal service.[7] Incineration at a facility with appropriate scrubbers is a common

disposal method for halogenated compounds.[9] Do not let the product enter drains.[7]

Safe Handling and Disposal Workflow for 5-Chloro-6-methyluracil

1. Preparation
- Review SDS

- Don PPE
- Prepare Fume Hood

2. Handling
- Avoid dust

- Prevent contact

3. Post-Handling
- Decontaminate

- Wash hands

Emergency Response
- Follow First Aid

- Evacuate if necessary
- Notify supervisor

Spill or
Exposure

4. Waste Collection
- Segregate as Halogenated

- Use labeled container

5. Secure Storage
- Cool, ventilated area

- Away from incompatibles

6. Professional Disposal
- Licensed vendor

- Do not drain dispose

Click to download full resolution via product page

Caption: Workflow for handling 5-Chloro-6-methyluracil from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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